Cas no 5435-45-0 ((2E)-2-phenylmethoxyiminobutanoic acid)

• Product Name: (2E)-2-phenylmethoxyiminobutanoic acid
• CAS No: 5435-45-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 378585
• PubChem ID: 228485
• Update Time: 2025-04-19

(2E)-2-phenylmethoxyiminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-phenylmethoxyiminobutanoic acid
• 2-phenylmethoxyiminobutanoic acid
• (E)-2-Benzyloxyimino-buttersaeure
• (E)-2-benzyloxyimino-butyric acid
• 2-[(benzyloxy)imino]butanoic acid
• AG-F-88307
• AG-J-15512
• CTK1H4037
• CTK6C6379
• 5435-45-0
• SCHEMBL953786
• DTXSID00281377

• Inchi： 1S/C11H13NO3/c1-2-10(11(13)14)12-15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,14)
• InChI Key： XMAAOPAZUBODOG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N=C(C(=O)O)CC

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89
• LogP: 2.05380